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Compound of Interest

Compound Name: 3-Vinylaniline

Cat. No.: B102275

Essential Safety and Handling Guide for 3-
Vinylaniline

For laboratory professionals, including researchers, scientists, and those in drug development,
the safe handling of chemicals is paramount. This guide provides immediate and essential
safety and logistical information for the use of 3-Vinylaniline (also known as 3-Aminostyrene),
focusing on personal protective equipment (PPE), operational protocols, and disposal plans to
ensure a safe laboratory environment.

Physicochemical and Hazard Data

Understanding the properties of 3-Vinylaniline is the first step in safe handling. The following
table summarizes key quantitative data.
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Property Value Reference
Molecular Formula CsHoN [1]
Molecular Weight 119.16 g/mol [2]
Appearance Colorless viscous liquid/oil [11[3]
Density 1.051 g/mL at 25 °C [2]

Boiling Point 212.46 °C (estimate) [1][3]

Flash Point 98.9 °C (210.0 °F) - closed cup  [1][2]
Refractive Index n20/D 1.611 [2]

Storage Temperature 2-8 °C [11[2][3]

Hazard Classifications

Skin Irritant (Category 2), Eye
Irritant (Category 2), Specific
Target Organ Toxicity - Single
Exposure (Category 3)

[2]4]

Hazard Statements

H315: Causes skin irritation,
H319: Causes serious eye
irritation, H335: May cause

respiratory irritation

[2](3]

Personal Protective Equipment (PPE) Protocol

A risk assessment should always precede the handling of 3-Vinylaniline to ensure that the

selected PPE is appropriate for the concentration and quantity being used.[1]
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PPE Category Specification

Safety glasses with side-shields conforming to
Eye/Face Protection EN166 or NIOSH-approved equivalents are

mandatory.[1]

Handle with chemical-resistant gloves that have

been inspected before use.[1] Use proper glove
Skin Protection removal technique to avoid skin contact.[1] An

impervious lab coat or clothing is required to

prevent skin exposure.[1]

If a risk assessment indicates the need for air-
purifying respirators, use a full-face respirator
with multi-purpose combination (US) or type
Respiratory Protection ABEK (EN 14387) respirator cartridges as a
backup to engineering controls.[1] For sole
protection, a full-face supplied-air respirator is

necessary.[1]

Experimental Protocol: Safe Handling of 3-
Vinylaniline

This protocol outlines the procedural steps for safely using 3-Vinylaniline in a laboratory
setting.

1. Preparation and Engineering Controls:
o Work in a well-ventilated area, preferably within a certified chemical fume hood.

o Ensure that an emergency eyewash station and safety shower are readily accessible and
have been tested.

» Store 3-Vinylaniline in a cool, dry, and well-ventilated place in a tightly sealed container,
away from light and under an inert gas.[1] Recommended storage is between 2-8°C.[1][2]

2. Handling Procedure:
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Don the appropriate PPE as specified in the table above.
Avoid contact with skin and eyes, and prevent inhalation of vapor or mist.[1]
Measure and dispense the chemical carefully to avoid splashes or aerosol generation.

Keep containers closed when not in use. Opened containers must be carefully resealed and
kept upright to prevent leakage.[1]

. Post-Handling and Decontamination:

After handling, wash hands thoroughly with soap and water.[1]
Decontaminate the work area and any equipment used.

Remove and dispose of contaminated gloves and other disposable PPE as hazardous
waste.[1]

Emergency Response Plan

Immediate and appropriate action is critical in the event of an exposure or spill.

Exposure Protocol:

General Advice: Consult a physician and show them the Safety Data Sheet (SDS).[1]

Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration
and seek immediate medical attention.[1][5]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1] Remove
contaminated clothing.[6] Consult a physician if irritation persists.[1]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, lifting the upper
and lower eyelids.[1] Seek immediate medical attention.[1][7]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and consult a physician
immediately. Never give anything by mouth to an unconscious person.[1][7]
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Spill Response Protocol:

Personal Precautions: Evacuate personnel to a safe area.[1] Ensure adequate ventilation.
Wear appropriate PPE, including respiratory protection, to avoid breathing vapors, mist, or
gas.[1]

Containment and Cleanup: Prevent the spill from entering drains.[1] Absorb the spill with an
inert, non-combustible material (e.g., sand, earth, vermiculite).[1][8]

Disposal: Collect the absorbed material and any contaminated soil into a suitable, closed,
and labeled container for disposal as hazardous waste.[1]

Disposal Plan
All waste containing 3-Vinylaniline must be treated as hazardous waste and disposed of
according to institutional and local regulations.

Waste Segregation and Collection:

Liguid Waste: Collect all liquid waste containing 3-Vinylaniline in a designated, compatible,
and clearly labeled hazardous waste container. The label should include "Hazardous Waste"
and list all chemical constituents.[9][10]

Solid Waste: Contaminated solid waste, such as gloves, absorbent pads, and weighing
paper, must be collected in a separate, sealed, and clearly labeled hazardous waste
container.[9]

Empty Containers: The first rinse of an empty container must be collected and disposed of
as hazardous waste.[10] Subsequent rinses may be permissible for regular disposal if local
guidelines allow. All labels must be fully defaced before the container is discarded.[10]

Final Disposal:
» Do not dispose of 3-Vinylaniline waste down the drain or in the regular trash.[6]

» Arrange for the disposal of hazardous waste through your institution's Environmental Health
and Safety (EHS) department or a licensed chemical waste disposal contractor.[9]
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o Contaminated packaging should be disposed of as unused product.[1]

Visual Workflow for Handling 3-Vinylaniline

The following diagram illustrates the logical workflow for the safe handling of 3-Vinylaniline,

from initial preparation to final waste disposal.
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Workflow for Safe Handling of 3-Vinylaniline
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Caption: Logical workflow for the safe handling of 3-Vinylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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